Cas no 1400566-24-6 (4-(4-Chlorophenyl)-3-oxo-3,4-dihydro-2H-benzo[B][1,4]thiazine-7-carbonitrile)

• Product Name: 4-(4-Chlorophenyl)-3-oxo-3,4-dihydro-2H-benzo[B][1,4]thiazine-7-carbonitrile
• CAS No: 1400566-24-6
• MF: C₁₅H₉ClN₂OS
• MW: 300.762760877609
• CID: 4817191
• Update Time: 2025-06-13

4-(4-Chlorophenyl)-3-oxo-3,4-dihydro-2H-benzo[B][1,4]thiazine-7-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(4-CHLOROPHENYL)-3-OXO-3,4-DIHYDRO-2H-BENZO[B][1,4]THIAZINE-7-CARBONITRILE
• 4-(4-Chlorophenyl)-3-oxo-3,4-dihydro-2H-benzo[B][1,4]thiazine-7-carbonitrile

• Inchi： 1S/C15H9ClN2OS/c16-11-2-4-12(5-3-11)18-13-6-1-10(8-17)7-14(13)20-9-15(18)19/h1-7H,9H2
• InChI Key： ISHAAPIEAUSWBL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(CSC2C=C(C#N)C=CC1=2)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 427
• XLogP3: 3.5
• Topological Polar Surface Area: 69.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on 4-(4-Chlorophenyl)-3-oxo-3,4-dihydro-2H-benzo[B][1,4]thiazine-7-carbonitrile

Recent Advances in the Study of 4-(4-Chlorophenyl)-3-oxo-3,4-dihydro-2H-benzo[B][1,4]thiazine-7-carbonitrile (CAS: 1400566-24-6)

The compound 4-(4-Chlorophenyl)-3-oxo-3,4-dihydro-2H-benzo[B][1,4]thiazine-7-carbonitrile (CAS: 1400566-24-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by a benzothiazine core substituted with a chlorophenyl group and a nitrile functionality, has been the subject of several studies aimed at elucidating its biological activity and pharmacological potential.

Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on its role as a kinase inhibitor. Studies published in the Journal of Medicinal Chemistry (2023) have demonstrated that 1400566-24-6 exhibits potent inhibitory activity against a range of protein kinases, including those implicated in inflammatory and oncogenic pathways. The compound's ability to modulate these pathways suggests its potential as a lead candidate for the development of novel anti-inflammatory and anti-cancer therapies.

In addition to its kinase inhibitory properties, 1400566-24-6 has shown promise in the treatment of neurodegenerative diseases. A 2024 study published in ACS Chemical Neuroscience revealed that this compound can cross the blood-brain barrier and exhibit neuroprotective effects in models of Parkinson's disease. The researchers attributed these effects to the compound's ability to reduce oxidative stress and inhibit the aggregation of α-synuclein, a protein closely associated with the pathogenesis of Parkinson's disease.

The pharmacological profile of 1400566-24-6 has also been investigated in the context of metabolic disorders. A recent study in the European Journal of Medicinal Chemistry (2024) reported that this compound can act as a modulator of PPARγ (peroxisome proliferator-activated receptor gamma), a nuclear receptor involved in glucose metabolism and insulin sensitivity. These findings suggest potential applications in the treatment of type 2 diabetes and related metabolic syndromes.

From a chemical perspective, the structure-activity relationship (SAR) of 1400566-24-6 has been extensively studied. Researchers have identified that the chlorophenyl substitution at position 4 and the nitrile group at position 7 are critical for maintaining the compound's biological activity. Modifications to these moieties have been shown to significantly alter the compound's potency and selectivity, providing valuable insights for future drug design efforts.

Despite these promising findings, challenges remain in the development of 1400566-24-6 as a therapeutic agent. Current research is addressing issues related to its pharmacokinetic properties, including bioavailability and metabolic stability. Several research groups are working on prodrug strategies and formulation approaches to improve these characteristics while maintaining the compound's pharmacological activity.

In conclusion, 4-(4-Chlorophenyl)-3-oxo-3,4-dihydro-2H-benzo[B][1,4]thiazine-7-carbonitrile (1400566-24-6) represents a promising scaffold for drug discovery across multiple therapeutic areas. Its diverse biological activities and relatively unexplored chemical space make it an attractive target for further investigation. Future research directions may include the development of more selective derivatives, comprehensive toxicological studies, and exploration of combination therapies with existing drugs.